N-((3-(furan-3-yl)pyrazin-2-yl)methyl)cyclohex-3-enecarboxamide

• IUPAC Name: N-[[3-(furan-3-yl)pyrazin-2-yl]methyl]cyclohex-3-ene-1-carboxamide
• InChI: InChI=1S/C16H17N3O2/c20-16(12-4-2-1-3-5-12)19-10-14-15(18-8-7-17-14)13-6-9-21-11-13/h1-2,6-9,11-12H,3-5,10H2,(H,19,20)
• InChI Key: HLLWWAIEHKCLNH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)C(=O)NCC2=NC=CN=C2C3=COC=C3
• Molecular Formula: C16H17N3O2
• Molecular Weight: 283.32 g/mol

Description

N-((3-(furan-3-yl)pyrazin-2-yl)methyl)cyclohex-3-enecarboxamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is a pyrazine derivative that has been synthesized using various methods to study its mechanism of action, biochemical and physiological effects, and potential future directions.

Scientific Research Applications

Anticancer Activity

Lung cancer remains a significant global health concern, and novel compounds with potential anticancer properties are actively sought. Researchers have investigated the cytotoxic effects of this compound against lung cancer cell lines, particularly the A549 cell line. The compound’s activity was confirmed using MTT assays, which measure cell viability. .

Antibacterial Potential

Chalcones, a class of compounds to which our molecule belongs, have demonstrated antibacterial properties. While specific studies on this compound are limited, its structural features suggest potential antibacterial activity. .

Antioxidant Properties

Chalcones often exhibit antioxidant activity due to their conjugated double bonds. .

Antiviral Potential

Chalcones have shown promise as antiviral agents. Although no direct evidence exists for our compound, its structural features align with those associated with antiviral activity. .

Other Biological Activities

Chalcones have diverse biological effects, including analgesic, antiplatelet, and antimalarial properties. .